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Compound of Interest

Compound Name: 4-Bromo-2,3-difluorobenzoic acid

Cat. No.: B125708

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards
associated with 4-Bromo-2,3-difluorobenzoic acid (CAS No. 194804-91-6). The information
is intended to support safe handling, storage, and use of this compound in research and
development settings. Data has been compiled from available Safety Data Sheets (SDS) and
chemical supplier information.

Chemical and Physical Properties

4-Bromo-2,3-difluorobenzoic acid is a fluorinated aromatic carboxylic acid. Its properties are
summarized in the table below.
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Property Value

CAS Number 194804-91-6

Molecular Formula C7H3BrF20:2

Molecular Weight 237.00 g/mol

Physical Form Solid

Boiling Point 288.1°C

Density 1.9 g/cm3

Refractive Index 1.55

Storage Temperature Room temperature or 2-8°C

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Bromo-2,3-difluorobenzoic acid is classified as a hazardous substance.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

GHS Pictogram:

laalt text

Signal Word: Warning

Toxicological Information
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Detailed quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration), for 4-Bromo-2,3-difluorobenzoic acid is not readily available in the
public domain. The hazard classification is based on the irritant properties of the substance.

Experimental Protocols

Specific experimental protocols for the determination of the hazard classifications for 4-Bromo-
2,3-difluorobenzoic acid are not publicly available. However, such classifications are typically
determined using standardized test guidelines, such as those developed by the Organisation
for Economic Co-operation and Development (OECD).

o Skin Irritation (OECD TG 404): This test typically involves applying the substance to the
shaved skin of a rabbit and observing for signs of erythema (redness) and edema (swelling)
over a period of time.

o Eye Irritation (OECD TG 405): This test involves instilling the substance into the eye of a
rabbit and observing for effects on the cornea, iris, and conjunctiva.

¢ Specific Target Organ Toxicity - Single Exposure (OECD TG 407): This study in rodents
would involve a single exposure to the substance, after which the animals are observed for
clinical signs of toxicity, including respiratory irritation.

Handling, Storage, and First Aid

Handling:

Avoid breathing dust.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and clothing.

Wash hands thoroughly after handling.
Storage:

» Store in a cool, dry, well-ventilated area.
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» Keep container tightly sealed.

 Recommended storage at room temperature or between 2-8°C.

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Skin Contact

IF ON SKIN: Wash with plenty of water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.

IF INHALED: Remove person to fresh air and

Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.
) Call a POISON CENTER or doctor if you feel
Ingestion

unwell. Rinse mouth.

Accidental Release and Fire-Fighting Measures

Accidental Release:

Ensure adequate ventilation.

Avoid dust formation.

Wear personal protective equipment.

Fire-Fighting:

Sweep up the material and place it in a suitable, closed container for disposal.
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e Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

o Specific hazards: During a fire, irritating and toxic gases may be generated.

o Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Transportation

Regulation Information

UN Number 2811

o Toxic solid, organic, n.o.s. (4-Bromo-2,3-
Proper Shipping Name ] ) ]
difluorobenzoic acid)

Hazard Class 6.1 (Poison)

Packing Group 1]

Visualizations

The following diagrams illustrate key safety and response workflows.
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4 4 N 7 )

Hazard Identification R Preventative Measures Emergency Response

H335: Respiratory Irritation 1 g P261: Avoid breathing dust PS04+PS40: Inhala}tlon
Move to fresh air
H319: Eye lrritation Use in well-ventilated area 'P305fP351+P338: Eye Con_tact
Rinse with water for several minutes
P302+P352: Skin Contact
g Wash with plenty of water

P280: Wear protective gloves/eye protection
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Chemical Spill Occurs

Evacuate immediate area

:

Ensure adequate ventilation

.

Wear appropriate PPE
(gloves, goggles, respirator)

:
[ Contain the spill )
(prevent spreading)
:
(Clean up spill with inert absorbent materiaD
:
(Place in sealed container for disposaD
:
(Decontaminate the area)

Spill Cleaned

Click to download full resolution via product page
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 To cite this document: BenchChem. [4-Bromo-2,3-difluorobenzoic Acid: A Technical Safety
and Hazard Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125708#4-bromo-2-3-difluorobenzoic-acid-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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